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Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the solvatochromic properties of

Coumarin 480, a fluorescent dye widely utilized as a molecular probe. Due to its sensitivity to

the local environment, Coumarin 480's photophysical characteristics, particularly its absorption

and emission spectra, exhibit significant shifts in response to solvent polarity. This

phenomenon, known as solvatochromism, makes it a valuable tool in various scientific

disciplines, including chemistry, biology, and materials science, for probing microenvironments,

studying molecular interactions, and developing sensing applications.

Core Principles of Solvatochromism in Coumarin
480
Coumarin 480 belongs to the 7-aminocoumarin family of dyes, which are characterized by an

intramolecular charge transfer (ICT) from the electron-donating amino group at the 7-position to

the electron-withdrawing carbonyl group of the lactone ring upon photoexcitation. This ICT

leads to a significant increase in the dipole moment of the excited state compared to the

ground state.

In polar solvents, the more polar excited state is stabilized to a greater extent than the ground

state through dipole-dipole interactions. This differential solvation leads to a reduction in the

energy gap between the excited and ground states, resulting in a red-shift (bathochromic shift)

of the fluorescence emission spectrum. Conversely, in nonpolar solvents, the stabilization of
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the excited state is less pronounced, leading to a blue-shift (hypsochromic shift) of the emission

spectrum. This pronounced dependence of the emission wavelength on solvent polarity is the

hallmark of Coumarin 480's solvatochromic behavior.

In highly polar solvents, a non-radiative de-excitation pathway can become significant for some

7-aminocoumarins, involving a twisted intramolecular charge transfer (TICT) state. This can

lead to a decrease in fluorescence quantum yield and lifetime.[1][2]

Quantitative Solvatochromic Data of Coumarin 480
The solvatochromic properties of Coumarin 480 have been investigated in a range of solvents

with varying polarities. The table below summarizes key photophysical parameters, including

absorption maxima (λabs), emission maxima (λem), fluorescence quantum yield (Φf), and

fluorescence lifetime (τf).
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Solvent λabs (nm) λem (nm)
Quantum
Yield (Φf)

Lifetime (τf)
(ns)

Reference

Cyclohexane 361 407 1.05 2.6 [3]

Ethyl Acetate - 432 0.7 - [3]

Acetonitrile 380 450 0.91 3.3 [3]

Acetonitrile - 458 0.59 - [3]

Ethanol 387 473 0.95 4.5 [3]

Ethanol - 473 0.74 - [3]

Ethanol 389 - 0.93 - [3]

Ethanol 389 446 0.58 - [3]

Ethanol 389 446 0.99 - [3]

Ethanol 389 446 1.04 - [3]

50%

Ethanol/Wate

r

396 477 1.02 - [3]

Water 396 489 0.66 5.9 [3]

Methanol 389 - 0.87 - [3]

DMF 389 - 0.79 - [3]

Experimental Protocol for Measuring
Solvatochromic Properties
The following protocol outlines the steps for determining the solvatochromic properties of

Coumarin 480.

Materials and Equipment
Coumarin 480 dye
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Spectroquality solvents of varying polarities (e.g., cyclohexane, ethyl acetate, acetonitrile,

ethanol, water)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes

Procedure
Stock Solution Preparation:

Prepare a stock solution of Coumarin 480 in a suitable solvent, such as ethanol, at a

concentration of approximately 10-3 M. Ensure the dye is completely dissolved.

Sample Preparation:

For each solvent to be tested, prepare a dilute solution of Coumarin 480 by adding a

small aliquot of the stock solution to a volumetric flask and diluting with the respective

solvent.

The final concentration should be adjusted to yield an absorbance of approximately 0.1 at

the absorption maximum to avoid inner filter effects in fluorescence measurements. A

typical concentration for spectroscopic measurements is in the range of 10-6 to 10-5 M.[4]

Absorption Measurements:

Record the absorption spectrum of each sample using a UV-Vis spectrophotometer over a

suitable wavelength range (e.g., 300-500 nm).

Use the pure solvent as a blank for each measurement.

Determine the wavelength of maximum absorption (λabs) for each solvent.

Fluorescence Measurements:
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Record the fluorescence emission spectrum of each sample using a fluorometer.

The excitation wavelength should be set at or near the absorption maximum (λabs)

determined in the previous step.

Determine the wavelength of maximum emission (λem) for each solvent.

Data Analysis:

Calculate the Stokes shift in wavenumbers (cm-1) for each solvent using the formula: Δν =

(1/λabs - 1/λem) x 107.

If measuring fluorescence quantum yields and lifetimes, follow the instrument's specific

protocols, often involving comparison to a known standard.

Visualizing the Solvatochromic Effect and
Experimental Workflow
The following diagrams illustrate the underlying principles of solvatochromism and the

experimental workflow.
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Caption: Solvatochromic effect on Coumarin 480 energy levels.
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Caption: Experimental workflow for solvatochromism studies.

Conclusion
Coumarin 480 exhibits significant positive solvatochromism, characterized by a red-shift in its

fluorescence emission with increasing solvent polarity. This property, arising from the

differential solvation of its ground and excited states, makes it an invaluable tool for probing

local environments in a variety of chemical and biological systems. The quantitative data and
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experimental protocol provided in this guide offer a solid foundation for researchers and

professionals to effectively utilize Coumarin 480 in their studies. Understanding and

harnessing the solvatochromic properties of this dye can lead to advancements in areas such

as cellular imaging, drug delivery, and the development of novel sensing platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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